![molecular formula C22H19ClN4OS2 B2760513 2-((1-(4-chlorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide CAS No. 1226431-93-1](/img/structure/B2760513.png)
2-((1-(4-chlorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide
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Description
2-((1-(4-chlorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C22H19ClN4OS2 and its molecular weight is 454.99. The purity is usually 95%.
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Scientific Research Applications
Anticancer Applications
Compounds structurally related to the requested chemical have been synthesized and evaluated for their anticancer properties. For instance, derivatives of 5-methyl-4-phenyl thiazole, including thiazole-acetamides, have shown promising anticancer activities. These compounds were tested against human lung adenocarcinoma cells (A549) and mouse embryoblast cell lines (NIH/3T3), with certain derivatives exhibiting high selectivity and inducing apoptosis in cancer cells, though not as effectively as the standard drug, cisplatin (Evren et al., 2019). Additionally, benzimidazole–thiazole derivatives have been synthesized and assessed for their anticancer potential, demonstrating significant activity against HepG2 and PC12 cancerous cell lines (Nofal et al., 2014).
Antimicrobial Applications
Research has also focused on the antimicrobial potential of thiazole compounds. A new series of thiazole compounds containing a mercapto group were synthesized and showed promising antibacterial and antifungal activities (Mahajan et al., 2008). Another study synthesized benzothiazole derivatives having acetamido and carbothioamido pharmacophores, which displayed significant anticonvulsant properties, indicative of their potential in addressing microbial resistance (Amir et al., 2011).
Antioxidant and Other Biological Activities
Further research has explored the synthesis of thiazole derivatives for their potential antioxidant properties. For example, certain thiazole-acetamide derivatives have been subjected to quantum chemical calculations and molecular docking to estimate their efficacy as antioxidants, with in vitro studies supporting these findings (Hossan, 2020). Additionally, some derivatives have been investigated for their anticonvulsant activity, highlighting the diverse biological applications of thiazole-based compounds (Aktürk et al., 2002).
Properties
IUPAC Name |
2-[1-(4-chlorophenyl)-5-(4-methylphenyl)imidazol-2-yl]sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19ClN4OS2/c1-14-3-5-16(6-4-14)19-11-24-22(27(19)18-9-7-17(23)8-10-18)30-13-20(28)26-21-25-15(2)12-29-21/h3-12H,13H2,1-2H3,(H,25,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGJVCHNMEYSUSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)Cl)SCC(=O)NC4=NC(=CS4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19ClN4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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